Cas no 946786-99-8 (N,N-Dimethyl-2-(3-piperidinylmethoxy)-1-ethanamine)

• Product Name: N,N-Dimethyl-2-(3-piperidinylmethoxy)-1-ethanamine
• CAS No: 946786-99-8
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 1079712
• PubChem ID: 45075295
• Update Time: 2025-10-30

N,N-Dimethyl-2-(3-piperidinylmethoxy)-1-ethanamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-2-(3-piperidinylmethoxy)-1-ethanamine
• AKOS011623519
• N,N-dimethyl-2-(piperidin-3-ylmethoxy)ethanamine
• 946786-99-8
• BB 0253153
• DB-361201
• dimethyl[2-(piperidin-3-ylmethoxy)ethyl]amine

• MDL： MFCD08687683
• Inchi： 1S/C10H22N2O/c1-12(2)6-7-13-9-10-4-3-5-11-8-10/h10-11H,3-9H2,1-2H3
• InChI Key： IJZNEJQMUZYHAQ-UHFFFAOYSA-N
• SMILES： O(CCN(C)C)CC1CNCCC1

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Color/Form: NA
• Density: 0.9±0.1 g/cm3
• Boiling Point: 256.5±10.0 °C at 760 mmHg
• Flash Point: 359.6±31.5 °C

N,N-Dimethyl-2-(3-piperidinylmethoxy)-1-ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on N,N-Dimethyl-2-(3-piperidinylmethoxy)-1-ethanamine

Comprehensive Overview of N,N-Dimethyl-2-(3-piperidinylmethoxy)-1-ethanamine (CAS No. 946786-99-8)

N,N-Dimethyl-2-(3-piperidinylmethoxy)-1-ethanamine, with the CAS number 946786-99-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and neurological studies. The presence of both piperidine and dimethylamino functional groups makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for N,N-Dimethyl-2-(3-piperidinylmethoxy)-1-ethanamine has increased due to its relevance in targeting central nervous system (CNS) disorders. Researchers are particularly interested in its potential role in modulating neurotransmitter activity, which aligns with current trends in neurodegenerative disease research. The compound's ability to interact with specific receptors has made it a subject of interest in Alzheimer's disease and Parkinson's disease studies.

The synthesis of 946786-99-8 involves multi-step organic reactions, often starting from readily available precursors like piperidine derivatives and ethylene oxide. Its molecular weight and solubility profile make it suitable for various formulation strategies, including liposomal delivery systems, which are a hot topic in modern drug delivery technologies. This adaptability has led to its inclusion in high-throughput screening libraries for drug discovery.

From a safety and regulatory perspective, N,N-Dimethyl-2-(3-piperidinylmethoxy)-1-ethanamine is handled under standard laboratory conditions. While it is not classified as a hazardous material, proper personal protective equipment (PPE) is recommended during handling. The compound's stability and storage requirements are frequently discussed in research forums, reflecting its growing use in academic and industrial settings.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS 946786-99-8 to reduce waste and improve atom economy. This aligns with the broader scientific community's focus on sustainable practices. Additionally, its potential as a bioisostere for other pharmacologically active molecules has sparked interest in medicinal chemistry circles.

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, are critical for understanding its bioavailability and blood-brain barrier penetration. These factors are often highlighted in QSAR (Quantitative Structure-Activity Relationship) studies, which are a trending topic in computational chemistry.

As the scientific community continues to explore N,N-Dimethyl-2-(3-piperidinylmethoxy)-1-ethanamine, its applications in precision medicine and targeted therapy are expected to expand. The compound's versatility and potential for structure-activity optimization make it a valuable asset in the ongoing quest for innovative therapeutic solutions.